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Get Quote

Chemical Properties at a Glance

The core difference between these compounds lies in the halogen atom (Cl vs. F), which significantly

influences their physical properties and handling.

Property Oxalyl Chloride Oxalyl Fluoride

Chemical
Formula

C₂O₂Cl₂ [1] C₂F₂O₂ [2]

Molar Mass
(g·mol⁻¹)

126.92 [1] 94.02 [2]

Physical State Colorless liquid [1] Colorless liquid [2]

Melting Point -16 °C [1] -3 °C [2]

Boiling Point 63-64 °C [1] 26.6 °C [2]

Odor Pungent, phosgene-like [1] Information Missing
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Property Oxalyl Chloride Oxalyl Fluoride

Key Structural
Feature

Can exist as equilibrium of anti (ϕ=180°)
and gauche (ϕ≈60°) conformers [3]

Exists as an equilibrium between anti
and syn periplanar forms [3]

Practical Implication: Oxalyl fluoride's lower boiling point indicates higher volatility, requiring more

careful handling and specialized equipment for low-temperature reactions.

Reactivity and Applications Comparison

Both compounds are diacyl halides and share similar reaction pathways, but their differing halogen atoms

lead to variations in reactivity and preferred applications.

Application Oxalyl Chloride
Oxalyl
Fluoride

Acyl Halide
Formation

Excellent reagent for converting carboxylic acids to acyl
chlorides [1].

Information
Missing

Oxidation of
Alcohols

Key reagent in Swern oxidation (converts alcohols to
aldehydes/ketones) [1].

Information
Missing

Friedel-Crafts
Acylation

Reacts with arenes to give acyl chlorides [1]. Information
Missing

Ester & Amide
Formation

Reacts with alcohols/phenols to form diesters [1]; reacts with
amines to form oxalamides [1].

Information
Missing

| Specialty & Industrial Use | - Pharmaceuticals: Largest application (50-60% of global use); synthesis of

antibiotics (e.g., cefuroxime) [4].

Agrochemicals: Key intermediate for sulfonylurea herbicides [4]. | - Electronics Industry:

Investigated as an etching gas for semiconductors to replace compounds with high global warming
potential [2].

Fluorochemistry: Serves as a starting material for synthesizing perfluoroalkyl vinyl ethers [5]. |
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Key Reactivity Insight: The carbon-chlorine bond in oxalyl chloride is generally more reactive toward

nucleophiles than the carbon-fluorine bond in oxalyl fluoride. This often makes oxalyl chloride a more

aggressive and faster-reacting reagent, while oxalyl fluoride may offer better selectivity in certain

transformations.

Experimental Protocols

Here are detailed methodologies for key reactions involving each reagent.

Synthesis of Acyl Chlorides using Oxalyl Chloride

This is a primary use of oxalyl chloride, valued because its byproducts are gases, simplifying purification

[1].

Typical Protocol:
Dissolve the carboxylic acid (1 equiv.) in an inert, anhydrous solvent like dichloromethane

(DCM) or tetrahydrofuran (THF).
Add a catalytic amount (a few drops) of N,N-Dimethylformamide (DMF). A vigorous gas

evolution and formation of the Vilsmeier-Haack-type intermediate
(chloromethylene(dimethyl)ammonium ion) is typically observed.

Slowly add oxalyl chloride (1.1 - 1.5 equiv.) to the stirred solution at room temperature or 0°C.
Stir the reaction mixture until gas evolution ceases (typically 1-2 hours).

Remove the volatile solvents and byproducts in vacuo to obtain the crude acid chloride, which
is often pure enough for subsequent reactions.

Safety Note: This reaction must be performed in a well-ventilated fume hood due to the toxic gases
(CO, CO₂, HCl) produced [1]. The byproduct dimethylcarbamoyl chloride is a potent carcinogen [1].

Synthesis of Oxalyl Fluoride from Oxalyl Chloride

A common laboratory synthesis of oxalyl fluoride involves a halogen exchange (halex) reaction.

Protocol from Patents:

Disperse finely powdered (<10μm) sodium fluoride (NaF) or potassium fluoride (KF) in an
aprotic solvent like sulfolane or acetonitrile [5].
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Add oxalyl chloride to the suspension. The reaction can be carried out at moderate

temperatures (-10°C to 50°C).
Distill the volatile oxalyl fluoride from the reaction mixture as it forms. This method can

achieve yields over 90% [5].
Alternative Method: A vapor-phase reaction between oxalyl chloride and anhydrous hydrogen

fluoride (HF) can also be used but involves handling highly toxic gaseous HF [6].

Safety and Handling

Both compounds require extreme caution, but their hazards differ slightly due to their byproducts.

Aspect Oxalyl Chloride Oxalyl Fluoride

Primary
Hazards

Toxic, corrosive, lachrymator (tear-inducing).
Decomposes in water to release HCl, CO,
and CO₂ [1].

Information Missing (assume highly
toxic and corrosive).

Byproduct
Concern

Decomposition releases carbon monoxide
(CO), a highly toxic gas [1].

Likely produces hydrogen fluoride

(HF) upon hydrolysis, a highly
corrosive and toxic acid.

Industrial
Incident

A 2000 aircraft incident involved illegal
shipment and leakage, causing severe

damage [1].

Information Missing

Pathways and Workflows

The following diagram illustrates the primary reaction pathways and relationships discussed in this guide.
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Key Differentiators for Professionals

Choose Oxalyl Chloride when: You need a highly reactive and versatile reagent for classic organic
transformations like acyl chloride formation or Swern oxidation, especially in pharmaceutical

intermediate synthesis. Its well-established protocols and powerful reactivity are major advantages.
Consider Oxalyl Fluoride when: Working on specialized applications in the electronics industry

(etching) or synthesizing specific fluorinated compounds (e.g., hydrofluoroethers). Its lower boiling
point and different reactivity profile can be beneficial for selective reactions or processes requiring

volatile reagents.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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